2,4,5-trimethoxy-N-(2-naphthyl)benzamide

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 2,4,5-trimethoxy-N-naphthalen-2-ylbenzamide
• InChI: InChI=1S/C20H19NO4/c1-23-17-12-19(25-3)18(24-2)11-16(17)20(22)21-15-9-8-13-6-4-5-7-14(13)10-15/h4-12H,1-3H3,(H,21,22)
• InChI Key: JWGPLYIUBOIFTA-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1C(=O)NC2=CC3=CC=CC=C3C=C2)OC)OC
• solubility: 0.7 [ug/mL]

Description

2,4,5-Trimethoxy-N-(2-naphthyl)benzamide is a benzamide derivative featuring three methoxy groups at positions 2, 4, and 5 on the benzene ring, with an N-linked 2-naphthyl substituent.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations and Bioactivity

Aryl Substituents

• 3,4,5-Trimethoxy-N-(2-nitrophenyl)benzamide :

  • Exhibits potent P-gp inhibitory activity (IC₅₀ = 1.4–20 µM) due to the electron-withdrawing nitro group enhancing interactions with hydrophobic pockets in P-gp .
  • Lower clogP (~3.2) compared to the naphthyl derivative, suggesting better aqueous solubility .
• Molecular weight: 358.4 g/mol; clogP ~3.0 .

• Target Compound (2,4,5-Trimethoxy-N-(2-naphthyl)benzamide) :

  • The 2-naphthyl group increases molecular weight (~367.4 g/mol) and hydrophobicity (estimated clogP ~4.5), which may reduce solubility but enhance membrane permeability and binding to lipophilic targets.

Heterocyclic Substituents

• N-(5(6)-Cyanobenzimidazol-2-yl)-3,4,5-trimethoxybenzamide: Cyanobenzimidazole enhances electronic interactions with enzymes like acetylcholinesterase (AChE). Yield: 72%; purity confirmed via ¹H/¹³C NMR .

• 3,4,5-Trimethoxy-N-(2-methoxy-5-oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide :

  • The oxazolopyridine substituent offers rigidity and directional hydrogen bonding, critical for kinase inhibition. Molecular weight: 420.4 g/mol .

Physicochemical and Pharmacokinetic Properties

Compound (Substituent)	Molecular Weight (g/mol)	clogP	Key Bioactivity	Source
3,4,5-Trimethoxy-N-(2-nitrophenyl)	332.3	~3.2	P-gp inhibition (IC50 1.4 µM)
3,4,5-Trimethoxy-N-(2-naphthyl)	~367.4	~4.5	N/A (predicted lipophilic target)	N/A
N-(2-hydroxyethyl)-3,4,5-trimethoxy	299.3	~1.8	Improved solubility, CNS targeting
3,4,5-Trimethoxy-N-(thiazolyl)	358.4	~3.0	Anticancer (tubulin inhibition)

• Key Trends :
  • clogP : Aryl groups (e.g., naphthyl) increase hydrophobicity, while polar substituents (e.g., hydroxyethyl) improve solubility .
  • Molecular Weight : Higher molecular weight (>350 g/mol) may limit blood-brain barrier penetration but enhance protein-binding efficiency .

Pharmacological and Target-Specific Insights

• P-gp Inhibition : Nitrophenyl and benzothiazole derivatives show sub-micromolar IC₅₀ values, attributed to electron-deficient aryl groups interacting with P-gp’s drug-binding pocket .
• Enzyme Inhibition : Hydroxyethyl and benzimidazole analogs exhibit AChE/BACE1 inhibitory activity (e.g., IC₅₀ ~10 µM for Alzheimer’s targets) .
• Anticancer Activity : Thiazole-linked benzamides disrupt tubulin polymerization (IC₅₀ ~2 µM) .